Cas no 2680670-56-6 (1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid
• CAS No: 2680670-56-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5646464
• PubChem ID: 165907473
• Update Time: 2025-06-11

1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680670-56-6
• EN300-28274479
• 1-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid
• 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H11N3O4/c1-3-4-16-9(15)10-6-5-12(2)11-7(6)8(13)14/h3,5H,1,4H2,2H3,(H,10,15)(H,13,14)
• InChI Key： KDPQIYQOQKTLDX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C(C(=O)O)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid

Introduction to 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid (CAS No. 2680670-56-6)

1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2680670-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates several functional groups, including an amide linkage, an ester moiety, and a propenyl ether, which collectively contribute to its unique chemical properties and reactivity.

The pyrazole core is a heterocyclic aromatic ring system consisting of two nitrogen atoms embedded within a six-membered carbon ring. This structural motif is renowned for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. In particular, pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of a methyl group at the 1-position and a carboxylic acid at the 3-position further modulates the electronic and steric environment of the molecule, influencing its binding affinity and metabolic stability.

The amide functionality at the 4-position, specifically linked to a propenyl ether group via an ester bond, introduces additional layers of complexity to the molecule. This particular arrangement has been explored in recent research for its potential in modulating enzyme activity and protein-protein interactions. The ester group not only serves as a handle for further chemical modifications but also contributes to the compound's solubility and bioavailability. These features make 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid a promising candidate for development into novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high precision. Studies have suggested that the amide-propenyl ether moiety may interact with hydrophobic pockets or charged residues in enzymes, potentially inhibiting their activity. Additionally, the pyrazole ring itself can engage in hydrogen bonding with nucleophilic residues, further enhancing binding affinity. These interactions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

In terms of synthetic chemistry, 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The synthesis typically begins with readily available precursors such as methyl pyrazolinate and propargyl alcohol, followed by sequential reactions to introduce the amide and ester groups. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications.

The pharmacological profile of this compound has been evaluated in various in vitro assays. Initial studies have demonstrated inhibitory activity against several enzymes implicated in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the propenyl ether group appears to enhance binding interactions with these enzymes, leading to potent inhibition of their catalytic activity. Furthermore, preliminary cell-based assays have shown that 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid exhibits anti-proliferative effects on cancer cell lines by disrupting key signaling pathways involved in cell growth and survival.

One of the most intriguing aspects of this compound is its potential to serve as a lead structure for drug development. The combination of structural features from different pharmacophores allows for fine-tuning of biological activity through structural modifications. Researchers are exploring derivatives of this molecule with altered functional groups or substituents to improve pharmacokinetic properties such as bioavailability, metabolic stability, and target specificity. Computational modeling techniques are being employed to identify optimal modifications that could enhance therapeutic efficacy while minimizing side effects.

The role of pyrazole derivatives in modern medicine cannot be overstated. These compounds have found applications in various therapeutic areas due to their versatile biological activities. For instance, pyrazole-based drugs have been approved for the treatment of osteoporosis, inflammation-related disorders, and certain types of cancer. The mechanism of action often involves modulation of enzyme activity or interference with protein-protein interactions critical for disease progression. Given these precedents, 1-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-3-carboxylic acid holds significant promise as a next-generation therapeutic agent.

Future research directions include exploring the compound's efficacy in preclinical models and assessing its safety profile through toxicological studies. Integration with machine learning algorithms can accelerate the discovery process by predicting potential drug-likeness properties early in development. Additionally, green chemistry principles are being applied to optimize synthetic routes for sustainability purposes. By leveraging cutting-edge technologies such as flow chemistry and biocatalysis, researchers aim to develop environmentally friendly methods for producing this compound at scale.

In conclusion, 1-methyl-4-{(propenyl-oxy carbamoylamino)}pyrazole carboxylic acid (CAS No:2680670 56 6) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of functional groups makes it a versatile scaffold for drug design targeting multiple disease pathways including inflammation cancer pain management etc .With ongoing investigations into its pharmacological properties synthetic accessibility potential clinical applications ,this compound exemplifies innovation within pharmaceutical chemistry .